Cas no 185010-98-4 (2H-Imidazol-2-one, 1,3-dihydro-4-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2H-Imidazol-2-one, 1,3-dihydro-4-[(4-methylphenyl)sulfonyl]-
• CAS No: 185010-98-4
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• MDL: MFCD01819452
• CID: 3826449
• PubChem ID: 587559
• Update Time: 2025-07-29

2H-Imidazol-2-one, 1,3-dihydro-4-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-4-[(4-methylphenyl)sulfonyl]-
• 4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one
• MFCD01819452
• AKOS015993798
• 9R-0323
• 4-(4-methylbenzenesulfonyl)-1,3-dihydroimidazol-2-one
• SR-01000525195
• TimTec1_002895
• AG-205/12831027
• SR-01000525195-1
• Oprea1_620651
• 4-(Toluene-4-sulfonyl)-1,3-dihydro-imidazol-2-one
• 185010-98-4
• 4-[(4-Methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one #
• NGENBWBDHNMXHY-UHFFFAOYSA-N
• HMS1542D13
• 4-(4-methylphenyl)sulfonyl-1,3-dihydroimidazol-2-one

• MDL： MFCD01819452
• Inchi： 1S/C10H10N2O3S/c1-7-2-4-8(5-3-7)16(14,15)9-6-11-10(13)12-9/h2-6H,1H3,(H2,11,12,13)
• InChI Key： NGENBWBDHNMXHY-UHFFFAOYSA-N
• SMILES： S(C1=CNC(N1)=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 238.04121336Da
• Monoisotopic Mass: 238.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.7Ų